Cas no 121951-52-8 (1-Heptanaminium, N,N,N-triethyl-, phosphate (1:1))
121951-52-8 structure
Product Name:1-Heptanaminium, N,N,N-triethyl-, phosphate (1:1)
CAS No:121951-52-8
MF:C13H32NO4P
MW:297.371245384216
CID:1213440
PubChem ID:71339966
Update Time:2025-04-20
1-Heptanaminium, N,N,N-triethyl-, phosphate (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-Heptanaminium, N,N,N-triethyl-, phosphate (1:1)
- dihydrogen phosphate,triethyl(heptyl)azanium
- 121951-52-8
- DTXSID20767269
- N,N,N-Triethylheptan-1-aminium dihydrogen phosphate
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- Inchi: 1S/C13H30N.H3O4P/c1-5-9-10-11-12-13-14(6-2,7-3)8-4;1-5(2,3)4/h5-13H2,1-4H3;(H3,1,2,3,4)/q+1;/p-1
- InChI Key: ZXZHWGKTVMBTAJ-UHFFFAOYSA-M
- SMILES: P(=O)([O-])(O)O.[N+](CC)(CC)(CC)CCCCCCC
Computed Properties
- Exact Mass: 297.20706
- Monoisotopic Mass: 297.20689550g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 158
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- PSA: 80.59
1-Heptanaminium, N,N,N-triethyl-, phosphate (1:1) Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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